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Compound of Interest

Compound Name: H-Met-NH2
CAS No.: 4510-08-1
Cat. No.: B1360316
Get Quote
. J

Application Note: Biochemical Utility of H-Met-NH2 (L-Methioninamide)

Executive Summary

L-Methioninamide (H-Met-NH2), typically supplied as the hydrochloride salt (CAS: 16120-92-6),
is a critical biochemical tool that mimics the N-terminal methionine of a nascent peptide chain
without the C-terminal negative charge. This application note details its primary utility as a
minimal substrate for Methionine Aminopeptidase (MetAP), a crucial target in antibacterial and
anti-angiogenic drug discovery.

Unlike bulky chromogenic substrates (e.g., Met-pNA) which can introduce steric artifacts, H-
Met-NH2 provides a sterically "natural” amide bond, requiring a coupled-enzyme system for
detection. This guide provides a validated, self-reporting protocol for this assay, alongside
guidelines for its use in peptide synthesis.

Chemical Handling & Stability

Before initiating assays, proper handling of the raw material is essential for reproducibility.
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e . Handling
Property Specification .
Recommendation

Molecular Weight: 184.69
g/mol

Formula C5H12N20S - HCI

Dissolve in deionized water or

dilute HCI. Avoid phosphate
Solubility Water (50 mg/mL) buffers for stock prep if using

downstream metal-dependent

enzymes.

Store desicated at -20°C.
o ) Equilibrate vial to RT before
Hygroscopicity High )
opening to prevent water

absorption.

Aqueous stocks degrade via
Stability Moderate hydrolysis over time. Prepare

fresh dalily.

Core Protocol: Coupled Enzyme Kinetic Assay for
MetAP

Principle of the Assay: Since the cleavage of H-Met-NH2 does not release a chromophore, we
utilize a Coupled Peroxidase System. This "Self-Validating System" relies on the enzymatic
cascade where the product of the first reaction (Methionine) becomes the substrate for the
second (L-Amino Acid Oxidase).

The Cascade:
o Cleavage: MetAP hydrolyzes H-Met-NH2

Methionine +

e Oxidation: L-Amino Acid Oxidase (L-AAO) converts Methionine
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-keto acid +

+

o Detection: Horseradish Peroxidase (HRP) uses

to oxidize a probe (e.g., Amplex Red)

Fluorescent Signal.

Pathway Visualization

Oxidative
H-Met-NH2 MetAP Enzyme Hydrolysis L-Methionine L-AAO Deamination Hydrogen
(Substrate) [QEICED) (Intermediate) (Helper) Peroxide
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(Reporter) Resorufin

Click to download full resolution via product page

Figure 1: The Coupled Enzyme Cascade. The assay links MetAP activity directly to a

fluorescent output via H202 generation.

Reagents & Preparation
e Assay Buffer: 50 mM HEPES (pH 7.5), 100 mM KCI, 1 mM

(or

, depending on MetAP source). Note: MetAP is a metalloprotease; metal ions are critical.

e Substrate Stock: 100 mM H-Met-NH2 in water (Fresh).
e Coupling Mix (2X):

o L-Amino Acid Oxidase (0.4 U/mL final)

o HRP (2 U/mL final)

o Amplex Red (50
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M final)

e Enzyme: Recombinant MetAP (titrate to linear range, typically 10-50 nM).

Step-by-Step Methodology

e Plate Setup: Use black-walled, clear-bottom 96-well plates for fluorescence (Ex/Em: 530/590
nm).

e Enzyme Addition: Dispense 25

L of MetAP (diluted in Assay Buffer) into sample wells.

» Control Wells:
o Blank: Buffer only (no MetAP).
o Background: Buffer + Substrate (no MetAP) to measure spontaneous hydrolysis.
o Interference Check: Add Methionine (10
M) to check if test compounds inhibit the helper enzymes (L-AAO/HRP).
o Substrate Initiation: Add 25

L of 2X Coupling Mix containing H-Met-NH2 (variable concentration for Km determination,
e.g., 0.1 - 10 mM).

» Kinetic Read: Immediately place in plate reader. Measure fluorescence every 30 seconds for
20 minutes at 37°C.

Expert Insight (Causality): Why use H-Met-NH2 over Met-pNA? While Met-pNA is easier (direct
color), the p-nitroanilide group is bulky and electron-withdrawing, which alters the catalytic
turnover (

) compared to a natural amide. H-Met-NH2 is a "minimal substrate” that better reflects the
enzyme's efficiency against natural peptide termini [1].

Validation & Troubleshooting
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To ensure Trustworthiness, the assay must be validated against potential artifacts.

Issue Diagnosis

Solution

) ) Spontaneous hydrolysis of
High Background Signal ) )
amide or impure H-Met-NH2.

Run a "No Enzyme" control. If
high, recrystallize substrate or

check storage conditions.

L-AAO is rate-limiting, not
MetAP.

Non-Linear Rates

Increase L-AAO concentration.
The helper enzyme rate must
be

the target enzyme rate.

Compound inhibits L-AAO or

False Positives (Inhibitors)
HRP.

Mandatory Counter-Screen:

Test "hits" against a reaction
started with free Methionine,
not Met-NH2. If signal drops,
the compound inhibits the

detection system, not MetAP.

Secondary Application: Peptide Synthesis

In solid-phase peptide synthesis (SPPS), H-Met-NH2 is valuable for generating C-terminal

peptide amides without post-cleavage ammonolysis.

e Mechanism: Used as the first amino acid attached to an acid-labile linker (e.g., Rink Amide
resin is standard, but H-Met-NH2 can be coupled to chlorotrityl resin for protected fragment

synthesis).

» Advantage: Prevents racemization of the C-terminal methionine, which is prone to sulfur

oxidation and epimerization under harsh basic conditions.
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e To cite this document: BenchChem. [Protocols for using H-Met-NH2 in biochemical assays].
BenchChem, [2026]. [Online PDF]. Available at:
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biochemical-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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